Cas no 22874-42-6 (4(1H)-Pyrimidinone,2,3-dihydro-6-methyl-2-thioxo-, sodium salt (1:1))

• Product Name: 4(1H)-Pyrimidinone,2,3-dihydro-6-methyl-2-thioxo-, sodium salt (1:1)
• CAS No: 22874-42-6
• MF: C₅H₅N₂NaOS
• MW: 164.160770177841
• CID: 259382
• PubChem ID: 23692763
• Update Time: 2025-04-19

4(1H)-Pyrimidinone,2,3-dihydro-6-methyl-2-thioxo-, sodium salt (1:1) Chemical and Physical Properties

Names and Identifiers

• 4(1H)-Pyrimidinone,2,3-dihydro-6-methyl-2-thioxo-, sodium salt (1:1)
• sodium,6-methyl-2-sulfanylidene-1H-pyrimidin-3-id-4-one
• 2,3-Dihydro-6-methyl-2-thioxopyrimidin-4(1H)-one, monosodium salt
• 4(1H)-Pyrimidinone, 2,3-dihydro-6-methyl-2-thioxo-, monosodium salt
• sodium 6-methyl-2-thioxo-1,2-dihydropyrimidin-4-olate
• Sodium methylthiouracil
• Uracil, 6-methyl-2-thio-, monosodium salt
• DTXSID10177414
• 22874-42-6
• EINECS 245-278-6

• Inchi： 1S/C5H6N2OS.Na/c1-3-2-4(8)7-5(9)6-3;/h2H,1H3,(H2,6,7,8,9);/q;+1/p-1
• InChI Key： KOXSMEKMHFMILE-UHFFFAOYSA-M
• SMILES： S=C1[N-]C(C=C(C)N1)=O.[Na+]

Computed Properties

• Exact Mass: 164.00202824g/mol
• Monoisotopic Mass: 164.00202824g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 202
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 62.2Ų